Cas no 2138065-15-1 (3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2138065-15-1
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5844724
• PubChem ID: 165961117
• Update Time: 2025-06-07

3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1160950
• 2138065-15-1
• 3-(dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol
• 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-5-9-16(10-6-2)15-11-13(17)7-8-14(15)12(3)4/h12-15,17H,5-11H2,1-4H3
• InChI Key： ALRAISFHBHNQCB-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N(CCC)CCC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol

Professional Introduction to Compound with CAS No. 2138065-15-1 and Product Name: 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol

The compound with the CAS number 2138065-15-1 and the product name 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including dipropylamino and propan-2-yl substituents, contributes to its unique chemical properties and reactivity, making it a subject of extensive research interest.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic potential. The cyclohexane ring in 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol serves as a scaffold that can be modified to achieve specific pharmacological effects. This structural motif is particularly valuable in the design of drugs targeting central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The dipropylamino group, in particular, is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the importance of 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol in the development of next-generation therapeutics. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary findings suggest that this compound exhibits promising pharmacokinetic properties, such as oral bioavailability and favorable distribution profiles. These attributes make it an attractive candidate for further development into a clinical drug.

The synthesis of 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol involves intricate organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques not only streamline the synthesis process but also enhance the overall quality of the final product. The ability to produce this compound with high purity is essential for subsequent pharmacological testing and clinical trials.

In the realm of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been conducted on 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol to identify potential binding interactions with therapeutic targets. These simulations have provided valuable insights into the compound's mechanism of action and have guided the optimization of its structure for improved efficacy. The integration of computational methods with experimental data has accelerated the drug development pipeline significantly.

The pharmacological profile of 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol has been evaluated through in vitro and in vivo studies. These experiments have revealed its potential as an antagonist or agonist for various receptors and enzymes. For instance, studies indicate that this compound may interact with serotonin receptors, which are implicated in mood regulation and neurodegenerative diseases. Additionally, its effects on cardiovascular targets have been explored, suggesting its utility in managing conditions such as hypertension and atherosclerosis.

The safety profile of 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol is another critical aspect that has been thoroughly investigated. Toxicological studies have assessed its acute and chronic toxicity levels, providing essential data for assessing its suitability for clinical use. The compound has demonstrated low toxicity at therapeutic doses, which is a favorable attribute for any potential drug candidate. Furthermore, its metabolic stability has been evaluated through liver microsome assays, indicating that it undergoes predictable biotransformation pathways.

The future prospects of 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol in pharmaceutical applications are promising. Ongoing research aims to further optimize its pharmacological properties through structural modifications and formulation advancements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic benefits. As our understanding of disease mechanisms evolves, compounds like this one will play a crucial role in addressing unmet medical needs.

In conclusion, 3-(Dipropylamino)-4-(propan-2-yl)cyclohexan-1-ol, with its CAS number 2138065-15-1, represents a significant contribution to the field of medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a valuable candidate for further research and development. As advancements continue in synthetic methodologies and computational biology, compounds like this one are poised to make substantial impacts on human health and well-being.